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Compound of Interest

Compound Name: DL-Tryptophan-d3

Cat. No.: B589162

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for DL-
Tryptophan-d3, a deuterated form of the amino acid tryptophan utilized in various research
applications. The information presented is collated from available safety data sheets and
chemical information resources to ensure a comprehensive understanding of its properties and
associated handling procedures.

Chemical and Physical Properties

DL-Tryptophan-d3 is a stable, isotopically labeled compound. Its fundamental properties are
summarized in the table below.
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Property Value Reference

Tryptophan-d3; Tryptophane-

Synonyms 1
ynony 43 [1]
Molecular Formula C11HoD3N202 [1]
Molecular Weight 207.24 g/mol [1]
CAS Number 133519-78-5 [1]
White to off-white crystalline Loba Chemie Product
Appearance _
powder Information

Loba Chemie Product

Solubility Partially soluble in water )
Information
Storage Temperature -20°C [1]
) 3 years (under specified
Shelf Life [1]

storage)

Hazard Identification and Classification

According to the available Safety Data Sheets (SDS), DL-Tryptophan-d3 is not classified as a
hazardous substance or mixture under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1] However, as with any chemical substance, it
should be handled with care, and appropriate safety precautions should be observed. The
toxicological properties of this specific deuterated compound have not been fully investigated.
[2][3] Therefore, it is prudent to handle it as a potentially hazardous substance.

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[3][4]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing
and shoes. Wash clothing before reuse. Seek

medical attention if irritation develops.[3]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Seek medical
attention.[3][4]
Do NOT induce vomiting. If conscious and alert,
rinse mouth and drink 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention.[3]

[4]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of DL-Tryptophan-d3 and

ensure the safety of laboratory personnel.

Handling

» Ventilation: Use only in areas with appropriate exhaust ventilation.[1]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and clothing to prevent skin and eye contact.[2]

e Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash

hands before breaks and immediately after handling the product.[2]
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e Dust Formation: Avoid the formation of dust and aerosols.[1][2] Minimize dust generation and

accumulation.[2][3]

Storage

» Container: Keep the container tightly sealed in a cool, well-ventilated area.[1][2][4]

o Temperature: Store at -20°C for long-term stability.[1]

e Incompatible Materials: Keep away from strong oxidizing agents.[2][5]

e Environmental Conditions: Protect from direct sunlight and sources of ignition.[1][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling DL-Tryptophan-

d3.

PPE Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2][3]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[2][3] Chemical
protection gloves tested according to EN 374
are suitable.[5]

Respiratory Protection

Under normal use conditions where dust
formation is avoided, no protective equipment is
needed.[2] If dust is generated, a particle filter

respirator is recommended.[2][5]

Stability and Reactivity

» Reactivity: No hazardous reactions are known under normal processing.[2]
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e Chemical Stability: The product is stable under normal conditions.[2]

» Conditions to Avoid: Avoid dust formation, exposure to direct sunlight, and incompatible
products.[2][5]

e Incompatible Materials: Strong oxidizing agents.[2][5]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2)
may be formed.[2]

Toxicological Information

The toxicological properties of DL-Tryptophan-d3 have not been fully investigated.[2][3] Most
available data pertains to the non-deuterated form, L-Tryptophan. For L-Tryptophan, chronic
exposure may cause reproductive and fetal effects, and laboratory experiments have shown
mutagenic effects.[3] Animal studies have reported the development of tumors.[3] Given the
lack of specific data for the deuterated form, it is recommended to handle it with the same level
of caution as its non-deuterated counterpart.

Experimental Protocols

No specific experimental protocols for the safety assessment of DL-Tryptophan-d3 were found
in the searched literature. Standard toxicological assays would be required to determine
specific data such as LD50 and LC50 values.

Visualizations

The following diagrams illustrate key logical workflows for the safe handling and emergency
response related to DL-Tryptophan-d3.
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Hazard Identification and Response Workflow
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Caption: Hazard ldentification and Response Workflow for DL-Tryptophan-d3.
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General Experimental Workflow
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Caption: General Experimental Workflow for Handling DL-Tryptophan-d3.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b589162?utm_src=pdf-body-img
https://www.benchchem.com/product/b589162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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